Cas no 2875-18-5 (2,3,5,6-Tetrafluoropyridine)

2,3,5,6-Tetrafluoropyridine is a fluorinated heterocyclic compound characterized by its high electron-withdrawing properties due to the presence of four fluorine atoms on the pyridine ring. This structural feature enhances its reactivity in nucleophilic aromatic substitution reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its strong electron deficiency also facilitates applications in materials science, particularly in the development of liquid crystals and electronic materials. The compound exhibits excellent thermal and chemical stability, ensuring reliable performance under rigorous reaction conditions. Its purity and well-defined structure make it suitable for precision applications in fine chemical synthesis and advanced research.
2,3,5,6-Tetrafluoropyridine structure
2,3,5,6-Tetrafluoropyridine structure
Product Name:2,3,5,6-Tetrafluoropyridine
CAS No:2875-18-5
MF:C5HF4N
MW:151.06175494194
MDL:MFCD00011734
CID:43515
PubChem ID:137749
Update Time:2025-10-29

2,3,5,6-Tetrafluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3,5,6-Tetrafluoropyridine
    • 2,3,5,6-C6F4HN
    • 2,3,5,6-tetrafluoro-pyridine
    • 2,3,5,6-Tetrafluorpyridin
    • Pyridine,2,3,5,6-tetrafluoro
    • Pyridine, 2,3,5,6-tetrafluoro-
    • 2,3,5,6 - Tetrafluoropyridine
    • PubChem9303
    • KSC494Q4B
    • EBD690
    • AMPD00256
    • HWIPMBCMGVXOKN-UHFFFAOYSA-
    • STL185614
    • SBB086751
    • BBL100036
    • FD2051
    • AB0023973
    • T1778
    • W5140
    • S
    • DTXSID40182930
    • AM20061698
    • EN300-94220
    • MFCD00011734
    • DS-1379
    • AKOS005063335
    • SCHEMBL846319
    • InChI=1/C5HF4N/c6-2-1-3(7)5(9)10-4(2)8/h1H
    • CS-W010966
    • FT-0609434
    • AC-24485
    • 2875-18-5
    • A26160
    • 2,3,5,6-Tetrafluoropyridine, 95%
    • J-506879
    • SB52301
    • C5HF4N
    • 2,3,5,6-Tetrafluoropyridine,98%
    • DTXCID80105421
    • DB-001201
    • MDL: MFCD00011734
    • Inchi: 1S/C5HF4N/c6-2-1-3(7)5(9)10-4(2)8/h1H
    • InChI Key: HWIPMBCMGVXOKN-UHFFFAOYSA-N
    • SMILES: FC1C(=NC(=C(C=1)F)F)F

Computed Properties

  • Exact Mass: 151.00500
  • Monoisotopic Mass: 151.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: Not available
  • Density: 1.499 g/mL at 25 °C(lit.)
  • Boiling Point: 101°C(lit.)
  • Flash Point: Fahrenheit: 87.8 ° f
    Celsius: 31 ° c
  • Refractive Index: n20/D 1.4046(lit.)
  • PSA: 12.89000
  • LogP: 1.63800
  • Solubility: Slightly soluble in water

2,3,5,6-Tetrafluoropyridine Security Information

2,3,5,6-Tetrafluoropyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2,3,5,6-Tetrafluoropyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylsilane Catalysts: (OC-6-43)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylide… Solvents: Tetrahydrofuran ;  19.45 h, 343 K
Reference
Catalytic Hydrodefluorination of Aromatic Fluorocarbons by Ruthenium N-Heterocyclic Carbene Complexes
Reade, Steven P.; et al, Journal of the American Chemical Society, 2009, 131(5), 1847-1861

2,3,5,6-Tetrafluoropyridine Raw materials

2,3,5,6-Tetrafluoropyridine Preparation Products

2,3,5,6-Tetrafluoropyridine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2875-18-5)2,3,5,6-四氟吡啶
Order Number:LE1690239
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
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(CAS:2875-18-5)2,3,5,6-Tetrafluoropyridine
Order Number:A946545
Stock Status:in Stock
Quantity:50.0g/100.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:55
Price ($):164.0/294.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:2875-18-5)2,3,5,6-Tetrafluoropyridine
Order Number:1690239
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:26
Price ($):discuss personally
Email:sales2@senfeida.com

2,3,5,6-Tetrafluoropyridine Related Literature

Additional information on 2,3,5,6-Tetrafluoropyridine

2,3,5,6-Tetrafluoropyridine (CAS No. 2875-18-5): Properties, Applications, and Market Insights

2,3,5,6-Tetrafluoropyridine (CAS No. 2875-18-5) is a fluorinated pyridine derivative that has gained significant attention in the chemical and pharmaceutical industries due to its unique properties and versatile applications. This compound, characterized by its four fluorine atoms attached to the pyridine ring, is widely used as a building block in the synthesis of various advanced materials and active pharmaceutical ingredients (APIs).

The chemical structure of 2,3,5,6-Tetrafluoropyridine contributes to its high reactivity and stability, making it an ideal intermediate for nucleophilic substitution reactions. Researchers and manufacturers value this compound for its ability to introduce fluorine atoms into complex molecules, enhancing their biological activity and metabolic stability. This property is particularly relevant in the development of new fluorinated pharmaceuticals, a growing trend in drug discovery.

In recent years, the demand for 2,3,5,6-Tetrafluoropyridine derivatives has increased significantly, driven by the pharmaceutical industry's focus on fluorinated compounds. Fluorination has become a key strategy in modern drug design, as evidenced by the fact that about 20-25% of all new FDA-approved drugs contain at least one fluorine atom. This trend has created new opportunities for 2875-18-5 suppliers and manufacturers to expand their production capacities.

The synthesis of 2,3,5,6-Tetrafluoropyridine typically involves the fluorination of pyridine derivatives using specialized fluorinating agents. Modern production methods focus on improving yield and purity while minimizing environmental impact. Many chemical manufacturers now employ continuous flow chemistry techniques for safer and more efficient production of this valuable intermediate.

Beyond pharmaceutical applications, 2,3,5,6-Tetrafluoropyridine finds use in materials science, particularly in the development of liquid crystals and electronic materials. Its ability to modify the electronic properties of organic molecules makes it valuable for creating advanced materials with specific optical and electrical characteristics. This has led to increased interest from the electronics and display industries.

The global market for fluorinated pyridine compounds like 2,3,5,6-Tetrafluoropyridine is expected to grow steadily, with Asia-Pacific emerging as a major production and consumption region. Factors driving this growth include increasing R&D investments in fluorinated pharmaceuticals and the expanding electronics industry. Companies specializing in fine chemicals are actively developing improved synthesis routes to meet this growing demand.

Quality control is crucial for 2,3,5,6-Tetrafluoropyridine production, with manufacturers implementing rigorous analytical methods such as GC-MS, HPLC, and NMR spectroscopy to ensure product purity. The compound typically appears as a colorless to pale yellow liquid with a characteristic odor, and proper storage conditions are essential to maintain its stability over time.

Recent advancements in green chemistry have influenced the production processes for 2,3,5,6-Tetrafluoropyridine, with researchers developing more sustainable fluorination methods. These innovations align with the chemical industry's growing emphasis on environmental responsibility and reduced waste generation, addressing common concerns among environmentally conscious buyers.

For researchers working with 2,3,5,6-Tetrafluoropyridine CAS 2875-18-5, safety remains a primary consideration. While not classified as hazardous under standard conditions, proper handling procedures should always be followed in laboratory and industrial settings. Material safety data sheets (MSDS) provide essential information for safe handling and storage of this chemical intermediate.

The future outlook for 2,3,5,6-Tetrafluoropyridine applications appears promising, with ongoing research exploring its potential in new areas such as agrochemicals and specialty polymers. As the demand for fluorinated compounds continues to rise across multiple industries, this versatile pyridine derivative is likely to maintain its importance in synthetic chemistry and materials science for years to come.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2875-18-5)2,3,5,6-四氟吡啶
LE1690239
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:2875-18-5)2,3,5,6-Tetrafluoropyridine
A946545
Purity:99%/99%
Quantity:50.0g/100.0g
Price ($):164.0/294.0
Email